Cas no 89583-90-4 (7-chloro-1,2-benzothiazole)

• Product Name: 7-chloro-1,2-benzothiazole
• CAS No: 89583-90-4
• MF: C₇H₄ClNS
• MW: 169.631359100342
• CID: 1942765
• PubChem ID: 10942862
• Update Time: 2025-04-21

7-chloro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1,2-benzothiazole
• Benclothiaz [ISO]
• 7-chlorobenzisothiazole
• 7-Chlor-benzisothiazol
• 7-chloro-benzo[d]isothiazole
• 7-chloro-1,2-benzisothiazole
• 7-Chlorbenzisothiazol
• SureCN26420
• Benclothiaz
• 7-Chlorobenzo[d]isothiazole
• 1DF11295Y9
• Clothiazoben
• DTXSID6058211
• C77020
• UNII-1DF11295Y9
• BS-17920
• DTXCID5031979
• CS-0093693
• AKOS030625003
• 89583-90-4
• 1,2-Benzisothiazole, 7-chloro-
• Benclothiaz, PESTANAL(R), analytical standard
• Q27252282
• SCHEMBL26420

• Inchi： 1S/C7H4ClNS/c8-6-3-1-2-5-4-9-10-7(5)6/h1-4H
• InChI Key： VSVKOUBCDZYAQY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=NSC=21

Computed Properties

• Exact Mass: 168.9752980g/mol
• Monoisotopic Mass: 168.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.435
• Boiling Point: 189.128°C at 760 mmHg
• Flash Point: 68.182°C
• Refractive Index: 1.696

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles